Cas no 1291867-82-7 (N-(4-acetamidophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide)

• Product Name: N-(4-acetamidophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide
• CAS No: 1291867-82-7
• MF: C₂₃H₂₆N₆O₃
• MW: 434.490944385529
• CID: 5321790
• Update Time: 2025-07-20

N-(4-acetamidophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide
• N-(4-acetamidophenyl)-2-[2-(4-ethylphenyl)-4-oxo-1,2,3,3a-tetrahydropyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

• Inchi： 1S/C23H26N6O3/c1-3-16-4-6-17(7-5-16)20-12-21-23(32)28(24-14-29(21)27-20)13-22(31)26-19-10-8-18(9-11-19)25-15(2)30/h4-11,14,20-21,27H,3,12-13H2,1-2H3,(H,25,30)(H,26,31)
• InChI Key： GFDPQXGAOKSERQ-UHFFFAOYSA-N
• SMILES： O=C1C2CC(C3C=CC(CC)=CC=3)NN2C=NN1CC(NC1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 727
• XLogP3: 1.6
• Topological Polar Surface Area: 106

Additional information on N-(4-acetamidophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

Professional Introduction to Compound with CAS No. 1291867-82-7 and Product Name: N-(4-acetamidophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

Compound with the CAS number 1291867-82-7 and the product name N-(4-acetamidophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The intricate molecular structure of this compound, featuring multiple functional groups and a complex heterocyclic framework, makes it a subject of intense study in medicinal chemistry.

The molecular backbone of N-(4-acetamidophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide consists of a pyrazolotriazinone core, which is a fused system of pyrazole and triazino[1,2,4]triazine. This core structure is flanked by amide and acetamide functional groups, which contribute to its reactivity and interaction with biological targets. The presence of a 4-acetamidophenyl moiety at the N-position and a 4-ethylphenyl substituent on the pyrazolotriazinone ring further enhances its chemical diversity and potential pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies suggest that the pyrazolotriazinone core may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory agents. Additionally, the acetamidophenyl group has been shown to modulate receptor binding in certain neurological disorders, suggesting potential applications in neuropharmacology.

In vitro studies have demonstrated that N-(4-acetamidophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide exhibits significant cytotoxicity against several cancer cell lines. The compound's ability to interfere with critical cellular processes such as DNA replication and cell cycle progression has been attributed to its heterocyclic structure. Furthermore, preliminary animal models have shown that this compound can effectively reduce tumor growth while maintaining acceptable levels of toxicity.

The synthesis of this compound involves multiple steps, including condensation reactions between appropriate precursors to form the pyrazolotriazinone core. The introduction of the acetamidophenyl and ethylphenyl substituents requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization of the heterocyclic ring system.

From a regulatory perspective, compounds like N-(4-acetamidophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. This includes toxicological studies to assess potential side effects and pharmacokinetic evaluations to determine how the compound is metabolized and excreted by the body. Collaborative efforts between synthetic chemists and biologists are essential to optimize the compound's properties for therapeutic applications.

The development of new pharmaceuticals often relies on innovative approaches to drug design and discovery. Computational methods play a crucial role in identifying promising candidates like N-(4-acetamidophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide by predicting their biological activity based on their structural features. Machine learning algorithms can analyze large datasets of known drug compounds to identify patterns that correlate with therapeutic efficacy.

The future prospects for this compound are promising as ongoing research continues to uncover new potential applications. Investigating its interactions with other biological targets may lead to novel therapeutic strategies for conditions such as autoimmune diseases and metabolic disorders. Additionally, exploring derivatives of this compound could yield compounds with improved pharmacological properties while maintaining safety profiles favorable for clinical use.

In conclusion,N-(4-acetamidophenyl)-2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yloacetamide represents a significant contribution to the field of chemical biology. Its complex structure and diverse functional groups make it a versatile tool for drug discovery and development. As research progresses,CAS No. 1291867 - 82 - 7 will continue to be studied for its potential therapeutic applications, offering hope for new treatments across multiple disease areas.